Cas no 252963-67-0 (Thiophene, 3-(11-bromoundecyl)-)
252963-67-0 structure
Product Name:Thiophene, 3-(11-bromoundecyl)-
CAS No:252963-67-0
MF:C15H25BrS
MW:317.328002691269
CID:1421914
PubChem ID:71357830
Update Time:2025-04-20
Thiophene, 3-(11-bromoundecyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 3-(11-bromoundecyl)-
- 3-(11-bromoundecyl)thiophene
- DTXSID70781874
- 252963-67-0
-
- Inchi: 1S/C15H25BrS/c16-12-9-7-5-3-1-2-4-6-8-10-15-11-13-17-14-15/h11,13-14H,1-10,12H2
- InChI Key: WSGDUDTUOKAEKL-UHFFFAOYSA-N
- SMILES: BrCCCCCCCCCCCC1=CSC=C1
Computed Properties
- Exact Mass: 316.08615
- Monoisotopic Mass: 316.08603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 11
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Thiophene, 3-(11-bromoundecyl)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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